5-(1H-imidazol-1-yl)pyridin-3-amine

• Molecular Formula: C8H8N4
• Molecular Weight: 160.18 g/mol
• IUPAC Name: 5-imidazol-1-ylpyridin-3-amine
• InChI: InChI=1S/C8H8N4/c9-7-3-8(5-11-4-7)12-2-1-10-6-12/h1-6H,9H2
• InChI Key: HPRQBAKZEVTPIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=CN=CC(=C2)N

Description

5-(1H-imidazol-1-yl)pyridin-3-amine is a useful research compound. Its molecular formula is C8H8N4 and its molecular weight is 160.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Imidazole (42 mg), cesium carbonate (340 mg), trans-N,N′-dimethylcyclohexane-1,2-diamine (74 mg), and copper iodide (50 mg) were added to a tube containing a N,N-dimethylacetamide (2 ml) solution containing 5-bromopyridin-3-amine (90 mg) in a nitrogen atmosphere and the tube was sealed, followed by stirring at 150° C. for 14.5 hours. The reaction solution was adjusted to room temperature, and water was added, followed by extraction with ethyl acetate. The resultant was washed with saturated saline and dried over anhydrous sodium sulfate. Subsequently, the solvent was distilled away under reduced pressure, the obtained residue was purified by silica gel chromatography (chloroform:methanol=1:0 to 10:1), and a brown solid of 5-(1H-imidazol-1-yl)pyridin-3-amine (25.8 mg) was thus obtained.